Cas no 2228175-33-3 (methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228175-33-3
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6034815
• PubChem ID: 165843623
• Update Time: 2025-05-21

methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228175-33-3
• EN300-1777815

• Inchi： 1S/C9H11N3O2/c1-6(5-10)8-4-7(9(13)14-3)11-12(8)2/h4,6H,1-3H3
• InChI Key： VEFDDGIGIGOUHD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C#N)C)N(C)N=1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228175-33-3)

Methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228175-33-3) is an emerging pyrazole derivative that has garnered significant attention in medicinal chemistry and drug discovery research. This compound, characterized by its unique cyanoethyl and carboxylate functional groups, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in developing novel therapeutic agents, particularly in the areas of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a building block for protein kinase inhibitors. Researchers demonstrated that modifications at the 5-position of the pyrazole ring, particularly the cyanoethyl group, significantly influenced the binding affinity to ATP-binding pockets of various kinases. The methyl ester functionality at the 3-position was found to be crucial for maintaining optimal molecular interactions while allowing for further derivatization.

In synthetic chemistry applications, methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate has proven valuable due to its stability and reactivity. A recent synthetic methodology paper in Organic Letters (2024) described its use in palladium-catalyzed cross-coupling reactions, where it served as an effective coupling partner for constructing complex heterocyclic systems. The electron-withdrawing nature of both the cyano and ester groups was shown to facilitate these transformations.

Pharmacological evaluations have revealed interesting properties of derivatives based on this scaffold. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported that analogs of methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate exhibited moderate inhibitory activity against several cancer cell lines, with particular potency against non-small cell lung cancer (NSCLC) cells. The presence of the cyanoethyl moiety was identified as critical for this activity.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have shown that methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate undergoes relatively slow metabolic degradation, suggesting favorable pharmacokinetic properties for drug development. The compound's logP value (approximately 1.2) indicates good membrane permeability while maintaining sufficient water solubility for biological applications.

Ongoing research is exploring the potential of this compound in central nervous system drug discovery. Preliminary results suggest that certain derivatives can cross the blood-brain barrier, opening possibilities for treating neurological disorders. The structural flexibility of the pyrazole core allows for extensive modification to optimize target engagement and selectivity.

In conclusion, methyl 5-(1-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate represents a versatile scaffold in medicinal chemistry with multiple applications across therapeutic areas. Its unique combination of functional groups provides opportunities for diverse chemical modifications while maintaining favorable drug-like properties. Future research directions may focus on expanding its utility in fragment-based drug discovery and as a precursor for more complex bioactive molecules.